2-(4-Bromo-1-methylpyrazol-3-yl)oxyacetic acid

• IUPAC Name: 2-(4-bromo-1-methylpyrazol-3-yl)oxyacetic acid
• InChI: InChI=1S/C6H7BrN2O3/c1-9-2-4(7)6(8-9)12-3-5(10)11/h2H,3H2,1H3,(H,10,11)
• InChI Key: KCHMXYVAIKQWMH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OCC(=O)O)Br
• Molecular Formula: C6H7BrN2O3
• Molecular Weight: 235.04 g/mol
• CAS RN: 2092064-60-1

Description

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H7BrN2O3/c1-9-2-4(7)6(8-9)12-3-5(10)11/h2H,3H2,1H3,(H,10,11). This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a colorless or white solid or liquid. It has a molecular weight of 235.04.

Scientific Research Applications

1. Herbicide Toxicity and Environmental Impact

Studies have focused on the toxicity and environmental impact of herbicides like 2,4-dichlorophenoxyacetic acid (2,4-D), which share structural similarities with the specified compound. These studies examine the widespread use of such herbicides in agriculture, their potential to reach natural environments, and their toxicological effects on non-target species, including aquatic organisms. The research suggests a need for ongoing evaluation of the occupational risks associated with these chemicals and their degradation in the environment (Zuanazzi, Ghisi, & Oliveira, 2020).

2. Advanced Degradation Techniques

There's research into advanced degradation techniques for removing herbicide residues from aqueous solutions, including the use of electrooxidation combined with Oxone. These studies explore the efficiency of such methods in degrading herbicides like 2,4-D, underlining the importance of finding effective ways to mitigate the environmental impact of these substances (Jaafarzadeh, Ghanbari, & Zahedi, 2018).

3. Metabolic Pathways and Toxicity of Psychoactive Substances

While not directly related to the chemical , studies on the metabolic pathways and toxicity of psychoactive substances, such as 4-Bromo-2,5-dimethoxyphenethylamine (2C-B), provide insights into how structurally complex compounds can interact with biological systems. These investigations help to understand the metabolic transformations and potential toxic effects of synthetic drugs, potentially offering parallels in studying other complex molecules (Carmo et al., 2005).

4. Anticonvulsant Activities of Pyrroles and Pyrazoles

Research into the synthesis and biological activities of pyrroles and pyrazoles, including those with bromophenyl groups, has highlighted their potential anticonvulsant properties. These studies contribute to the development of new therapeutic agents, demonstrating the importance of structural modification in enhancing biological activity and reducing toxicity (Unverferth et al., 1998).

5. Mode of Action of Herbicides

Further research delves into the molecular mechanisms of herbicides like 2,4-D, offering insights into how these chemicals mimic natural plant hormones and disrupt normal plant growth. Understanding the mode of action at the molecular level can inform the development of more selective and environmentally friendly herbicidal agents (Song, 2014).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

Future studies could potentially explore the inclusion behavior of this compound and extend the scope of the method to cover additional multi-armed heterocyclic compounds.

Mechanism of Action

Target of Action

This compound, like many other pyrazole derivatives, may interact with a variety of biological targets, including enzymes, receptors, and ion channels .

Mode of Action

It is known that brominated pyrazole derivatives can participate in various chemical reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the target molecules, potentially altering their function.

Biochemical Pathways

It’s worth noting that pyrazole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that pyrazole derivatives may interact with a wide range of biochemical pathways.

Result of Action

Given the broad range of biological activities associated with pyrazole derivatives, it’s likely that this compound could have diverse effects at the molecular and cellular levels .